Cas no 1864725-06-3 (CID 130541976)

• Product Name: CID 130541976
• CAS No: 1864725-06-3
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 5276738
• Update Time: 2025-07-08

CID 130541976 Chemical and Physical Properties

Names and Identifiers

• CID 130541976
• 2-Oxiranecarbonitrile, 3-(2,4-difluorophenyl)-3-methyl-

• Inchi： 1S/C10H7F2NO/c1-10(9(5-13)14-10)7-3-2-6(11)4-8(7)12/h2-4,9H,1H3
• InChI Key： GLTUNHBWQWGQGC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)(C)C1C#N

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 288.3±40.0 °C(Predicted)

Additional information on CID 130541976

Comprehensive Overview of CID 130541976 (CAS No. 1864725-06-3): Properties, Applications, and Market Insights

CID 130541976 (CAS No. 1864725-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This molecule, with its unique structural features, offers promising potential in drug discovery and advanced material development. Researchers and industry professionals are increasingly interested in CID 130541976 due to its versatile applications and innovative properties.

The chemical structure of CID 130541976 features a complex arrangement of functional groups that contribute to its distinctive characteristics. The compound's molecular weight, solubility profile, and stability under various conditions make it particularly valuable for high-performance material synthesis and pharmaceutical formulation. Recent studies have highlighted its potential in addressing current challenges in targeted drug delivery systems, a hot topic in modern medicine.

In the pharmaceutical sector, CID 130541976 is being investigated for its potential as a bioactive scaffold in drug design. Its molecular framework shows compatibility with multiple therapeutic targets, making it a candidate for developing treatments in areas such as neurodegenerative diseases and metabolic disorders. These applications align with current healthcare trends focusing on personalized medicine and innovative treatment approaches.

Material scientists are exploring CID 130541976 for its potential in creating advanced functional materials. The compound's unique electronic properties and structural stability make it suitable for applications in organic electronics and smart materials, addressing the growing demand for sustainable and efficient technologies in the electronics industry.

The synthesis and characterization of CID 130541976 involve sophisticated techniques that ensure high purity and consistent quality. Advanced analytical methods, including NMR spectroscopy and mass spectrometry, are employed to verify the compound's identity and assess its stability under various conditions. These quality control measures are crucial for research and industrial applications where precise molecular characteristics are required.

From a market perspective, the demand for specialized compounds like CID 130541976 is growing steadily. The global market for fine chemicals and pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investments in life sciences and advanced materials. This compound's potential applications position it well within these expanding market segments.

Recent innovations in green chemistry approaches have also impacted the production and application of CID 130541976. Researchers are developing more sustainable synthesis routes that reduce environmental impact while maintaining high yields and purity. These developments align with the chemical industry's shift toward eco-friendly production methods, a major focus area in current chemical research.

Safety considerations for handling CID 130541976 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper storage conditions and handling procedures are recommended to maintain the compound's integrity and ensure safe usage in research environments. Material safety data sheets provide comprehensive guidance for researchers working with this substance.

The future research directions for CID 130541976 include exploring its potential in catalysis and energy storage applications. These areas represent cutting-edge research fields where innovative molecular structures can contribute to technological breakthroughs. The compound's versatility makes it a promising candidate for addressing current challenges in renewable energy and sustainable chemistry.

For researchers interested in CID 130541976, access to high-quality samples and detailed characterization data is essential. Reputable chemical suppliers provide this compound with comprehensive analytical certificates, ensuring reliability for experimental work. The availability of this material supports ongoing investigations into its diverse potential applications across multiple scientific disciplines.

In conclusion, CID 130541976 (CAS No. 1864725-06-3) represents an exciting area of research with broad implications across pharmaceuticals, materials science, and green chemistry. Its unique properties and potential applications make it a compound of significant interest to both academic researchers and industrial developers. As scientific understanding of this molecule deepens, new opportunities for innovation in multiple technology sectors are likely to emerge.